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Compound of Interest

Compound Name: 7-Nitro-1,2,3,4-tetrahydroquinoline

Cat. No.: B1295683

A Comprehensive Technical Guide to 7-Nitro-
1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 7-
Nitro-1,2,3,4-tetrahydroquinoline, a key intermediate in pharmaceutical research. The
information is compiled from various scientific sources to support research and development
activities.

Physical Properties

7-Nitro-1,2,3,4-tetrahydroquinoline is a solid crystalline substance at room temperature.[1] Its
key physical properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CoH10N202 [1112113114]
Molecular Weight 178.19 g/mol [1112][31[4]

Pale yellow to off-white or
Appearance ] [1]
orange crystalline powder.[1]

Melting Point 60.0 to 65.0 °C
Solubility Sparingly soluble in water.[1] [1]
CAS Number 30450-62-5 [L1121[3141[5]

Chemical Properties

The chemical behavior of 7-Nitro-1,2,3,4-tetrahydroquinoline is primarily defined by its
molecular structure, which consists of a tetrahydroquinoline core with a nitro group at the 7-
position.[1]

o Structure and Reactivity: The presence of the nitro group, a strong electron-withdrawing
group, on the aromatic ring influences the electron density and reactivity of the molecule.
The tetrahydroquinoline scaffold itself is a prevalent core structure in many biologically active
compounds and natural products.[6] This compound serves as a valuable intermediate in the
synthesis of more complex bioactive molecules, including potential antipsychotic and
antihypertensive agents.[1] It can be used to prepare 7-Aminoquinoline and 7-Nitroquinoline.

[3]5]

o Stability and Storage: It should be stored at ambient temperatures in a cool, dark place,
away from incompatible materials such as oxidizing agents.[7]

Spectral Data

While specific spectral data such as *H NMR, 3C NMR, IR, and mass spectrometry are
mentioned to be available in various chemical databases, the detailed spectra are not provided
in the publicly available search results. Researchers are advised to consult dedicated spectral
databases or perform their own analyses for detailed characterization. ChemicalBook is a
potential source for such spectral data.[8]
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Experimental Protocols

Synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline

A common and documented method for the synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline
is through the nitration of 1,2,3,4-tetrahydroquinoline.[1][3][5]

Materials:

1,2,3,4-tetrahydroquinoline

e Concentrated sulfuric acid

 Nitric acid (99.5%)

e ICce

e Sodium carbonate

¢ Dichloromethane

e Magnesium sulfate

Procedure:

e Cool 30.00 mL of concentrated sulfuric acid to -10°C in an ice/salt bath.

e Simultaneously add 10.60 g (75.60 mmol) of 1,2,3,4-tetrahydroquinoline and a solution of
4.80 g (75.60 mmol) of nitric acid in 15.00 mL of sulfuric acid over a period of 1 hour. It is
crucial to maintain the reaction temperature below 10°C during the addition.[3][5]

« Stir the reaction mixture for 2.5 hours at -5°C.[3][5]

» Pour the mixture over ice and neutralize it with sodium carbonate until a pH of 8-9 is
reached.[3][5]

« Filter the resulting solid and wash it with water.

¢ Dissolve the solid in dichloromethane.
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e Wash the organic phase with water, dry it over magnesium sulfate, and evaporate the
solvent to yield 7-Nitro-1,2,3,4-tetrahydroquinoline.[3][5]

This protocol typically yields the product as a viscous brown oil with a purity of around 84-85%.

[3][5]

Safety and Handling

7-Nitro-1,2,3,4-tetrahydroquinoline is associated with several hazards and requires careful
handling in a laboratory setting.
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Hazard Category Hazard Statement

Precautionary
Source(s)
Statement

. o H315: Causes skin
Skin Irritation o
irritation

P280: Wear protective
gloves/protective

clothing. P302 +

P352: IF ON SKIN:

Wash with plenty of

soap and water. P332 L71E9]
+ P313: If skin

irritation occurs: Get

medical

advice/attention.

o H319: Causes serious
Eye Irritation o
eye irritation

P280: Wear eye
protection/face
protection. P305 +
P351 + P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact 71ES)
lenses, if present and
easy to do. Continue
rinsing. P337 + P313:
If eye irritation
persists: Get medical

advice/attention.

Respiratory Irritation H335: May cause

respiratory irritation

P261: Avoid breathing  [9]
dust/fume/gas/mist/va
pors/spray. P304 +

P340: IF INHALED:
Remove person to

fresh air and keep
comfortable for

breathing. P312: Call

a POISON CENTER
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or doctor if you feel

unwell.

P301 + P310: IF

o SWALLOWED:
. H301: Toxic if )
Acute Oral Toxicity Immediately call a
swallowed
POISON CENTER or
doctor.

Personal protective equipment, including gloves, goggles, and appropriate respiratory
protection, should be used when handling this compound.[9] Work should be conducted in a
well-ventilated area.[9]

Visualizations

The following diagrams illustrate the synthesis workflow and the role of 7-Nitro-1,2,3,4-
tetrahydroquinoline as a chemical intermediate.

Reactants
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Nitration Stirring Quenching (Ice) & ion (DCM) & 7-Nitro-1,2,3,4-
(-10°C to 10°C) (-5°C, 2.5h) Neutralization (Na2CO3) Drying (MgSO4) tetrahydroquinoline
1,2,3,4-Tetrahydroquinoline
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Caption: Workflow for the synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline.
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Caption: Role as an intermediate in the synthesis of bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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